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Compound of Interest

Compound Name: C29H25Cl2NO4

Cat. No.: B15174188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to screen for the

activity of Loperamide, a synthetic opioid agonist. The primary focus is on its intended activity

at the µ-opioid receptor and its significant off-target effect on the hERG potassium channel, a

critical aspect of cardiotoxicity screening. Additionally, protocols to assess the cytotoxic effects

of Loperamide are included.

Application Note 1: Assessment of Loperamide's
Agonist Activity at the µ-Opioid Receptor using a
cAMP Assay
Introduction
Loperamide is a peripherally acting µ-opioid receptor agonist.[1] The µ-opioid receptor is a G

protein-coupled receptor (GPCR) that, upon activation, couples to Gαi/o proteins. This

activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular

cyclic adenosine monophosphate (cAMP) levels.[2][3] This application note describes a cell-

based assay to quantify the agonist activity of Loperamide by measuring changes in

intracellular cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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